Cas no 1361722-53-3 (3'-Chloromethyl-2,3-dichloro-5'-fluoro-biphenyl)

• Product Name: 3'-Chloromethyl-2,3-dichloro-5'-fluoro-biphenyl
• CAS No: 1361722-53-3
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4993319
• Update Time: 2025-05-20

3'-Chloromethyl-2,3-dichloro-5'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloromethyl-2,3-dichloro-5'-fluoro-biphenyl

• Inchi： 1S/C13H8Cl3F/c14-7-8-4-9(6-10(17)5-8)11-2-1-3-12(15)13(11)16/h1-6H,7H2
• InChI Key： AOWNSKQQYCQSCO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=C(C=C(CCl)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 3'-Chloromethyl-2,3-dichloro-5'-fluoro-biphenyl

Professional Introduction to Compound with CAS No. 1361722-53-3 and Product Name: 3'-Chloromethyl-2,3-dichloro-5'-fluoro-biphenyl

The compound with the CAS number 1361722-53-3 and the product name 3'-Chloromethyl-2,3-dichloro-5'-fluoro-biphenyl represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of multiple halogen atoms and a chloromethyl group in its molecular structure suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the exploration of halogenated biphenyl derivatives has been a focal point in medicinal chemistry, primarily due to their ability to modulate biological pathways through interactions with specific target proteins and enzymes. The 3'-Chloromethyl-2,3-dichloro-5'-fluoro-biphenyl molecule, with its distinct halogenation pattern, exhibits promising characteristics for further derivatization and functionalization. This flexibility allows researchers to design novel analogs with enhanced pharmacological properties, such as improved solubility, bioavailability, and target specificity.

One of the most intriguing aspects of this compound is its potential role in the development of anticancer agents. Current research indicates that halogenated biphenyls can interfere with key cellular processes involved in tumor growth and progression. Specifically, the chloromethyl group can serve as a site for nucleophilic substitution reactions, enabling the attachment of various bioactive moieties that can selectively inhibit oncogenic pathways. Preliminary studies have shown that derivatives of this compound can exhibit cytotoxic effects against certain cancer cell lines while maintaining low toxicity towards normal cells.

The fluorine atom at the 5' position adds another layer of complexity to the compound's behavior. Fluorine is well-known for its ability to influence metabolic stability, lipophilicity, and binding affinity. In drug design, fluorine substitution often enhances the pharmacokinetic profile of molecules by increasing their resistance to enzymatic degradation. The incorporation of fluorine in 3'-Chloromethyl-2,3-dichloro-5'-fluoro-biphenyl may contribute to improved drug-like properties, making it a more viable candidate for therapeutic applications.

Furthermore, the dichloro substituents at the 2 and 3 positions contribute to the compound's overall reactivity and electronic properties. These chlorine atoms can participate in various chemical transformations, including cross-coupling reactions commonly used in organic synthesis. Such reactions are pivotal in constructing complex molecular architectures necessary for developing novel pharmaceuticals. The ability to modify these positions allows for fine-tuning of the compound's biological activity, enabling researchers to optimize its efficacy and selectivity.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the interactions between 3'-Chloromethyl-2,3-dichloro-5'-fluoro-biphenyl and biological targets. Molecular modeling studies have revealed that this compound can bind to specific pockets on proteins associated with cancer metabolism and signal transduction. These insights have guided the design of more targeted derivatives with enhanced binding affinity and reduced off-target effects. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the process from hit identification to lead optimization.

The synthesis of 3'-Chloromethyl-2,3-dichloro-5'-fluoro-biphenyl presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more accessible than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have enabled efficient construction of its molecular framework. These advancements not only improve yield but also reduce the environmental impact of its production, aligning with sustainable chemistry principles.

In conclusion, 3'-Chloromethyl-2,3-dichloro-5'-fluoro-biphenyl represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising multiple halogen atoms and a reactive chloromethyl group—make it an ideal scaffold for designing novel bioactive molecules. Ongoing studies continue to uncover its potential applications in oncology and other therapeutic areas, highlighting its significance as a research tool and a candidate for future drug development.